2-({5-[(4-chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl)-6-methyl-1,4-dihydro-3(2H)-pyridazinone

• Molecular Formula: C17H20ClN5OS
• Molecular Weight: 377.9 g/mol
• IUPAC Name: 2-[[5-[(4-chlorophenyl)methylsulfanyl]-4-ethyl-1,2,4-triazol-3-yl]methyl]-6-methyl-1,4-dihydropyridazin-3-one
• InChI: InChI=1S/C17H20ClN5OS/c1-3-22-15(10-23-16(24)9-4-12(2)21-23)19-20-17(22)25-11-13-5-7-14(18)8-6-13/h4-8,21H,3,9-11H2,1-2H3
• InChI Key: JUEYYHXMCAYUHP-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC2=CC=C(C=C2)Cl)CN3C(=O)CC=C(N3)C

Description

2-({5-[(4-chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl)-6-methyl-1,4-dihydro-3(2H)-pyridazinone is a chemical compound that has been the focus of scientific research due to its potential medicinal properties. This compound belongs to the class of pyridazinone derivatives and has been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of 2-({5-[(4-chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl)-6-methyl-1,4-dihydro-3(2H)-pyridazinone is not fully understood. However, studies have suggested that this compound may exert its biological activities through various mechanisms such as inhibition of enzymes, modulation of signaling pathways, and interaction with cellular membranes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-({5-[(4-chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl)-6-methyl-1,4-dihydro-3(2H)-pyridazinone have been studied in vitro and in vivo. Studies have shown that this compound can inhibit the growth of cancer cells, reduce inflammation, and exhibit antibacterial and antifungal activities.

Advantages and Limitations for Lab Experiments

The advantages of using 2-({5-[(4-chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl)-6-methyl-1,4-dihydro-3(2H)-pyridazinone in lab experiments include its potential medicinal properties, low toxicity, and ease of synthesis. However, the limitations include the lack of understanding of its mechanism of action and the need for further studies to determine its safety and efficacy.

Future Directions

The potential medicinal properties of 2-({5-[(4-chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl)-6-methyl-1,4-dihydro-3(2H)-pyridazinone have opened up new avenues for future research. Some of the future directions for research include the development of new derivatives with improved biological activities, the determination of its mechanism of action, and the evaluation of its safety and efficacy in clinical trials.
Conclusion:
In conclusion, 2-({5-[(4-chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl)-6-methyl-1,4-dihydro-3(2H)-pyridazinone is a chemical compound that has been the focus of scientific research due to its potential medicinal properties. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed. Further studies are needed to determine the full potential of this compound as a therapeutic agent.

Synthesis Methods

The synthesis of 2-({5-[(4-chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl)-6-methyl-1,4-dihydro-3(2H)-pyridazinone has been reported in several studies. One of the commonly used methods involves the reaction of 4-chlorobenzyl isothiocyanate with 4-ethyl-4H-1,2,4-triazole-3-thiol to form the intermediate compound, which is then reacted with 6-methyl-1,4-dihydropyridazin-3(2H)-one to produce the final product.

Scientific Research Applications

The scientific research on 2-({5-[(4-chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl)-6-methyl-1,4-dihydro-3(2H)-pyridazinone has focused on its potential medicinal properties. Studies have shown that this compound exhibits various biological activities such as antimicrobial, anticancer, anti-inflammatory, and antifungal activities.